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Compound of Interest

Compound Name:
N-(4-Methoxybenzylidene)-4-

butylaniline

Cat. No.: B1215461 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of N-(4-
Methoxybenzylidene)-4-butylaniline are critical for ensuring a safe laboratory environment.

This guide provides detailed procedural information for researchers, scientists, and drug

development professionals.

N-(4-Methoxybenzylidene)-4-butylaniline, also known as MBBA, is a chemical compound

that requires careful handling due to its potential health hazards. It is classified as an irritant

that can cause skin, eye, and respiratory tract irritation.[1][2][3] In some cases, it may also lead

to methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[1]

Adherence to proper personal protective equipment (PPE) protocols, handling procedures, and

disposal methods is mandatory to minimize risk.

Recommended Personal Protective Equipment (PPE)
When working with N-(4-Methoxybenzylidene)-4-butylaniline, a comprehensive PPE strategy

is the first line of defense. The following equipment is recommended:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1] A face shield may be necessary for situations with a higher

risk of splashing.[4]
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Skin Protection: Appropriate protective gloves are essential to prevent skin exposure.[1][3][4]

It is good practice to inspect gloves before use and to employ a proper glove removal

technique to avoid skin contact with the substance.[3] Protective clothing should also be

worn to prevent skin exposure.[1][4]

Respiratory Protection: In areas with inadequate ventilation, a NIOSH-approved respirator

should be worn.[5] Options range from a dust mask (type N95, US) to a full-face respirator

with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges if

engineering controls are not sufficient to maintain low airborne concentrations.[3][6][7]

Chemical Properties and Safety Data
A summary of the key quantitative safety and property data for N-(4-Methoxybenzylidene)-4-
butylaniline is provided in the table below for easy reference.

Property Value Source

Flash Point > 112 °C (> 233.6 °F) [1][6]

Density 1.027 g/mL at 25 °C [6][7]

Refractive Index n20/D 1.5496 [6][7]

NFPA Rating
Health: 2, Flammability: 1,

Instability: 0
[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety. The following

step-by-step protocols provide clear guidance.

Experimental Protocol: Safe Handling and Storage
Engineering Controls: Always work in a well-ventilated area.[1] Facilities should be equipped

with an eyewash station and a safety shower.[1]

Handling:

Avoid breathing any dust, vapor, mist, or gas.[1]
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Prevent contact with eyes, skin, and clothing.[1]

Keep the container tightly closed when not in use.[1][4]

Practice good industrial hygiene, including washing hands before breaks and at the end of

the workday.[3]

Storage:

Store in a tightly closed container.[1][4]

Keep in a cool, dry, and well-ventilated area away from incompatible substances.[1][4]

Store in a locked-up location.[3]

Experimental Protocol: Spill Management and Disposal
Spill Response:

In case of a spill, immediately evacuate the area and ensure adequate ventilation.[3]

Wear the appropriate PPE as outlined above.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][3]

Collect the absorbed material and place it into a suitable, closed container for disposal.[1]

[3]

Clean the spill area thoroughly.

Avoid allowing the substance to enter storm sewers or waterways.[1]

Waste Disposal:

Dispose of the waste material at an approved waste disposal plant.[3][8]

All disposal practices must be in accordance with federal, state, and local regulations.[4]
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One suggested method for disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Workflow for Safe Handling of N-(4-
Methoxybenzylidene)-4-butylaniline
The following diagram illustrates the logical workflow for the safe handling of N-(4-
Methoxybenzylidene)-4-butylaniline, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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